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Compound of Interest

Compound Name: 5-Hydroxy-2-methylpyridine-d6

Cat. No.: B12387410 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling 5-Hydroxy-2-methylpyridine-d6. Given that the primary hazards are associated with

the parent compound, this information is based on the known properties of 5-Hydroxy-2-

methylpyridine and general safety practices for pyridine derivatives. The substitution with

deuterium is not expected to alter the fundamental chemical hazards.

Hazard Identification and Personal Protective Equipment
(PPE)
5-Hydroxy-2-methylpyridine is classified as a substance that can cause skin and serious eye

irritation.[1][2][3] Therefore, adherence to stringent safety protocols is mandatory. The first line

of defense against exposure is the correct use of Personal Protective Equipment (PPE).

Table 1: Required Personal Protective Equipment (PPE)
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Body Part Recommended PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles or Glasses

with side shields

Must be worn at all times in the

laboratory. For tasks with a

higher risk of splashing, a face

shield should be used in

addition to goggles.[4]

Skin Chemical-resistant Lab Coat

A flame-retardant lab coat is

recommended and should be

kept fully buttoned.[4]

Nitrile or Butyl Rubber Gloves

Nitrile gloves are

recommended for their

resistance to pyridine-based

compounds.[4][5] Always

inspect gloves before use and

change them frequently. For

prolonged contact, consider

double-gloving.[4]

Respiratory
Chemical Fume Hood or

Respirator

All work should be conducted

in a certified chemical fume

hood to minimize inhalation

exposure.[4][6] If a fume hood

is unavailable, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.[4][7]

Feet Closed-toe Shoes

Open-toed shoes or sandals

are not permitted in a

laboratory environment.[4]

Physical and Chemical Properties
The following table summarizes key quantitative data for the non-deuterated parent compound,

5-Hydroxy-2-methylpyridine. These properties are essential for safe handling and storage.
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Table 2: Physicochemical Data of 5-Hydroxy-2-methylpyridine

Property Value

Molecular Formula C₆H₇NO[8][9]

Molecular Weight 109.13 g/mol [8][9][10]

Appearance White to pale tan or beige solid/powder.[8][11]

Melting Point 167 - 171 °C (332.6 - 339.8 °F)[8][11]

Boiling Point ~295 - 296 °C (~563 - 565 °F) (estimated)[11]

Odor Odorless to a pyridine-like odor.[8][9]

Solubility
Slightly soluble in water.[9][11] Soluble in

methanol.

Incompatibilities
Strong oxidizing agents, strong acids, and

strong bases.[1][8]

Note: The molecular weight of 5-Hydroxy-2-methylpyridine-d6 is approximately 115.16 g/mol

.[12]

Operational and Disposal Plans
Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial to minimize risk and ensure a safe

laboratory environment.

Experimental Workflow: Safe Handling Procedure

Preparation:

Ensure a certified chemical fume hood is operational.[6]

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[13]
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Don all required PPE as detailed in Table 1.

Handling the Compound:

Conduct all manipulations of 5-Hydroxy-2-methylpyridine-d6 within the fume hood to

prevent inhalation of any dust or vapors.[4]

Avoid direct contact with skin, eyes, and clothing.[4]

Use appropriate tools (spatulas, etc.) to handle the solid material, preventing the formation

of dust.[4]

Storage:

Store the compound in a tightly closed, clearly labeled container.[4][6][8]

Keep the container in a cool, dry, and well-ventilated area away from incompatible

materials like strong oxidizing agents and acids.[4][6][8]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling is

complete.[3][4]

Clean the work area and decontaminate any equipment used.

Emergency Procedures: Spills and Exposure
Accidents require immediate and appropriate responses to mitigate harm.

First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

also under the eyelids. Seek immediate medical attention.[1][5]

Skin Contact: Immediately wash the affected area with soap and plenty of water while

removing all contaminated clothing. If skin irritation occurs, seek medical advice.[2][5]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

Seek medical attention.[1][5]

Ingestion: Clean the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1][8]

Spill Management Protocol

Evacuate: Immediately clear the area of all personnel.

Communicate: Alert laboratory personnel and the safety officer of the spill.

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

Protect: Before cleanup, wear all appropriate PPE, including respiratory protection if

necessary.

Contain and Clean:

For small spills, carefully sweep up the solid material, avoiding dust formation.[1]

Place the collected material into a suitable, sealed container for disposal.[1][2]

Wash the spill site thoroughly after the material has been removed.[4]

Disposal Plan
Proper disposal is a critical final step in the chemical handling workflow.

Waste Collection: Collect all waste containing 5-Hydroxy-2-methylpyridine-d6, including

contaminated consumables, in a designated, sealed, and clearly labeled hazardous waste

container.[13]

Deuterated Compound Considerations: Deuterated compounds are valuable materials.[14]

While they do not pose a unique environmental hazard compared to their non-deuterated

counterparts, recycling and recovery of deuterium are encouraged.[15][16]
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Disposal Pathway:

Segregate the waste from other chemical streams.

Consult your institution's Environmental Health and Safety (EHS) office for specific

disposal procedures. They may have programs for the recovery of deuterated materials.

If no recycling program is available, dispose of the material as hazardous chemical waste

in accordance with local, state, and federal regulations.

Visualized Workflow
The following diagram illustrates the logical flow for safely handling 5-Hydroxy-2-
methylpyridine-d6 from initial preparation to final disposal.
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling & Storage

4. Waste Disposal
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Caption: Safe Handling Workflow for 5-Hydroxy-2-methylpyridine-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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